Cas no 2172214-12-7 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid
• CAS No: 2172214-12-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5905829
• PubChem ID: 165551243
• Update Time: 2025-06-08

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamido]butanoic acid
• EN300-1507556
• 2172214-12-7

• Inchi： 1S/C26H32N2O6/c1-17(2)28(14-8-13-24(29)30)25(31)23(33-3)15-27-26(32)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,8,13-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： SBRHEVJBUWHXSC-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CCCC(=O)O)C(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid

Chemical Profile of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid (CAS No. 2172214-12-7)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid, identified by the CAS number 2172214-12-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a complex structural framework, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety, alongside amino, methoxy, and propanamidobutanoic acid components, suggests a high degree of molecular complexity that may be leveraged for therapeutic applications.

The fluoren core is a well-known aromatic system frequently employed in medicinal chemistry due to its rigidity and electronic properties, which can influence binding affinity and metabolic stability. In this context, the methoxycarbonyl group serves as a protecting group for the amino functionality, a common strategy in peptide synthesis and drug development. The overall structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid positions it as a potential building block for more complex molecules or as a lead compound in the discovery of novel bioactive agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater precision. The fluoren moiety, in particular, has been studied for its ability to enhance photostability and fluorescence properties, making it valuable in imaging agents and probes. The methoxy and propanamidobutanoic acid groups contribute to solubility and pharmacokinetic profiles, which are critical factors in drug design. These attributes make 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid an intriguing candidate for further investigation.

In the realm of drug discovery, the synthesis of derivatives from this compound could yield novel therapeutic entities with applications ranging from oncology to neurology. The fluoren scaffold has been explored in several clinical trials for its potential as an anticancer agent, while the protecting group strategy ensures controlled release or activation mechanisms can be incorporated. The propanamidobutanoic acid moiety is also recognized for its role in modulating enzyme activity, particularly in protease inhibition pathways that are relevant to inflammatory diseases.

The structural features of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)propanamidobutanoic acid align well with current trends in medicinal chemistry, where multitarget engagement and molecular diversity are key priorities. By leveraging the inherent properties of the fluoren core and the functional groups present, researchers can design molecules that exhibit enhanced selectivity and reduced side effects. This approach is particularly relevant in the development of precision medicines, where tailored interactions with biological targets are essential.

Furthermore, the compound’s solubility profile, influenced by the methoxy and propanamidobutanoic acid components, makes it suitable for formulation into various delivery systems. Advances in nanotechnology have enabled the encapsulation of such molecules into liposomes or nanoparticles, improving bioavailability and targeting specificity. These innovations underscore the versatility of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-y] propanamidobutanoic acid) as a pharmacological tool.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) may be employed to construct the complex structure efficiently. Additionally, protective group strategies must be meticulously designed to prevent unwanted side reactions during synthetic transformations. The use of advanced analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for confirming structural integrity at each stage.

As research progresses, collaborations between synthetic chemists and biochemists will be essential to elucidate the biological activity of derivatives derived from this core structure. High-throughput screening (HTS) platforms can accelerate the identification of promising candidates by testing large libraries of compounds against relevant biological targets. Such efforts could uncover novel therapeutic agents with improved efficacy and safety profiles.

The integration of machine learning algorithms into drug discovery pipelines has also revolutionized how compounds like 4-3-{((9H-fluorenine]-methylcarbonyl}amino)-2-methoxy-N-(propanal-dey] propanamide-butyric acid) are designed and evaluated. Predictive models can identify optimal modifications based on structural features alone, reducing experimental trial-and-error. This synergy between computational methods and experimental validation accelerates development timelines while minimizing costs.

In conclusion,4_3-{(({)_flurenine]-methylcarbonyl}a__mino}-__moxy_N__{(_propal__dey] propamide-butyric aci__d__ CAS No.__217_22_14--12--7__) represents a significant advancement i__ pharmaceutical chemistry.__ Its___plex structur___ multiple___unctional gr___s positions i____ as a valuable___uilding block ___ further___velopmen__. With___tinuing research ___ both___ynthesis ___ biologica__y.__ this compoun__ holds promis____ f___ applicati____ i___ medicine.__